Cas no 2227894-37-1 (rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-ol)

• Product Name: rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-ol
• CAS No: 2227894-37-1
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5758798
• PubChem ID: 165524612
• Update Time: 2025-05-23

rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-ol
• 2227894-37-1
• EN300-1635308

• Inchi： 1S/C9H15N3O/c1-12-9(10-6-11-12)7-4-2-3-5-8(7)13/h6-8,13H,2-5H2,1H3/t7-,8-/m1/s1
• InChI Key： YUFXTGMFQAALNS-HTQZYQBOSA-N
• SMILES： O[C@@H]1CCCC[C@H]1C1=NC=NN1C

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.9Ų

Additional information on rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-ol

Research Briefing on rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-ol (CAS: 2227894-37-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of chiral compounds in drug discovery and development. Among these, rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-ol (CAS: 2227894-37-1) has emerged as a promising candidate due to its unique structural and pharmacological properties. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-ol features a cyclohexanol backbone substituted with a 1,2,4-triazole moiety, which is known for its versatility in medicinal chemistry. Recent studies have demonstrated that this compound exhibits notable activity as a modulator of specific biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways. The chiral centers in the molecule contribute to its stereoselective interactions, making it a valuable tool for understanding structure-activity relationships (SAR) in drug design.

One of the key breakthroughs in the synthesis of rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-ol involves the use of asymmetric catalysis to achieve high enantiomeric purity. Researchers have reported efficient routes employing transition metal catalysts and chiral auxiliaries, which have significantly improved the yield and scalability of the process. These advancements are critical for the compound's potential industrial and clinical applications.

In vitro and in vivo studies have further elucidated the compound's mechanism of action. For instance, rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-ol has shown inhibitory effects on specific kinases and G-protein-coupled receptors (GPCRs), which are implicated in various diseases, including cancer and autoimmune disorders. Preliminary data suggest that the compound's efficacy and safety profile warrant further investigation in preclinical models.

Looking ahead, the potential therapeutic applications of rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-ol are vast. Ongoing research is exploring its utility in combination therapies and as a lead compound for the development of novel drugs. Additionally, efforts are being made to optimize its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its clinical viability.

In conclusion, rac-(1R,2S)-2-(1-methyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-ol represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its promising biological activity, position it as a valuable candidate for future drug development. Continued research and collaboration across academia and industry will be essential to fully realize its therapeutic potential.